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Compound of Interest

Compound Name: 1-Bromo-2,4-dichlorobenzene

Cat. No.: B072097

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 1-
Bromo-2,4-dichlorobenzene, a key intermediate in organic synthesis. The information is
presented to support research, development, and drug discovery activities.

Core Physical Properties

1-Bromo-2,4-dichlorobenzene is a halogenated aromatic compound with the chemical
formula CeHsBrCl2.[1][2][3] It appears as a white crystalline solid or a colorless to light yellow
crystalline mass.[4][5] The compound has a characteristic sweet and pungent odor.[4]

Quantitative Physical Data

The key physical properties of 1-Bromo-2,4-dichlorobenzene are summarized in the table
below for easy reference and comparison.
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Property Value Units

Molecular Weight 225.898 g/mol [3][6]
Melting Point 26 - 30 °C[5][7][8]Ie]
Boiling Point 235 °C[5][10]

Density 1.89 g/cm3[5][10]

Flash Point > 230 (> 98) °F (°C)[7][10]
Vapor Pressure 0.0714 mmHg at 25°C[10]
Refractive Index 1.5700 (estimate)

Water Solubility Slightly soluble [41[5][10][11]
Solubility in Organic Solvents Soluble in ethanol and acetone  [4]

Experimental Protocols for Property Determination

The following sections detail standardized methodologies for determining the key physical
properties of organic compounds like 1-Bromo-2,4-dichlorobenzene.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:

A small, finely powdered sample of the compound is packed into a thin-walled capillary tube,
sealed at one end.

The capillary tube is attached to a thermometer.

The assembly is placed in a heating bath (e.g., an oil bath or a metal block apparatus).

The temperature is raised slowly and steadily.
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e The temperature at which the substance begins to melt (first appearance of liquid) and the
temperature at which it becomes completely liquid are recorded. This range is the melting
point.

Boiling Point Determination (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it.

Methodology:

The liquid sample is placed in a distillation flask with boiling chips.

A thermometer is positioned in the neck of the flask so that the top of the bulb is level with
the bottom of the side-arm leading to the condenser.

The flask is heated to bring the liquid to a boil.

As the vapor passes the thermometer bulb, the temperature is recorded. The boiling point is
the constant temperature observed during the distillation of a pure substance.

Density Determination (Pycnometer Method)

Density is the mass of a substance per unit volume.

Methodology:

A pycnometer (a flask with a specific volume) is weighed empty.

It is then filled with the substance and weighed again.

The pycnometer is emptied, cleaned, and filled with a reference substance of known density
(e.g., water) and weighed.

The density of the sample is calculated using the weights and the known density of the
reference substance.

Solubility Determination
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Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology:

A small, measured amount of the solute (1-Bromo-2,4-dichlorobenzene) is added to a test
tube containing a measured volume of the solvent (e.g., water, ethanol, acetone).

The mixture is agitated (e.g., by vortexing or shaking) at a constant temperature.

Observations are made to determine if the solute dissolves completely, partially, or not at all.

For quantitative determination, the process is repeated with increasing amounts of solute
until saturation is reached.

Synthetic Utility and Reaction Workflow

1-Bromo-2,4-dichlorobenzene is a valuable intermediate in organic synthesis, particularly in
cross-coupling reactions to form biaryl compounds, which are important scaffolds in
pharmaceuticals and materials science. One of the most common applications is in the Suzuki-
Miyaura cross-coupling reaction.

Suzuki-Miyaura Cross-Coupling Reaction Workflow

The following diagram illustrates the general workflow for a Suzuki-Miyaura cross-coupling
reaction involving 1-Bromo-2,4-dichlorobenzene.
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Caption: General workflow of a Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.scribd.com/document/617828753/Determination-of-Melting-Point-of-an-Organic-Compound
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/1_melting_points.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.chem.ucalgary.ca/courses/351/laboratory/351expt_01_solubility.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b072097#what-are-the-physical-properties-of-1-bromo-2-4-dichlorobenzene
https://www.benchchem.com/product/b072097#what-are-the-physical-properties-of-1-bromo-2-4-dichlorobenzene
https://www.benchchem.com/product/b072097#what-are-the-physical-properties-of-1-bromo-2-4-dichlorobenzene
https://www.benchchem.com/product/b072097#what-are-the-physical-properties-of-1-bromo-2-4-dichlorobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072097?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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